![molecular formula C15H21N5O B343323 (5'S)-6-amino-1',2',3,5'-tetramethylspiro[2H-pyrano[2,3-c]pyrazole-4,4'-piperidine]-5-carbonitrile](/img/structure/B343323.png)
(5'S)-6-amino-1',2',3,5'-tetramethylspiro[2H-pyrano[2,3-c]pyrazole-4,4'-piperidine]-5-carbonitrile
Description
Properties
Molecular Formula |
C15H21N5O |
|---|---|
Molecular Weight |
287.36 g/mol |
IUPAC Name |
(5//'S)-6-amino-1//',2//',3,5//'-tetramethylspiro[2H-pyrano[2,3-c]pyrazole-4,4//'-piperidine]-5-carbonitrile |
InChI |
InChI=1S/C15H21N5O/c1-8-7-20(4)9(2)5-15(8)11(6-16)13(17)21-14-12(15)10(3)18-19-14/h8-9H,5,7,17H2,1-4H3,(H,18,19)/t8-,9?,15?/m1/s1 |
InChI Key |
XOMRCAYPPKIJTK-WWKLZQHZSA-N |
SMILES |
CC1CC2(C(CN1C)C)C(=C(OC3=NNC(=C23)C)N)C#N |
Isomeric SMILES |
C[C@@H]1CN(C(CC12C(=C(OC3=NNC(=C23)C)N)C#N)C)C |
Canonical SMILES |
CC1CC2(C(CN1C)C)C(=C(OC3=NNC(=C23)C)N)C#N |
Origin of Product |
United States |
Chemical Reactions Analysis
(5'S)-6-amino-1',2',3,5'-tetramethylspiro[2H-pyrano[2,3-c]pyrazole-4,4'-piperidine]-5-carbonitrile undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and nucleophiles for substitution reactions. The major products formed from these reactions depend on the specific conditions and reagents used .
Scientific Research Applications
(5'S)-6-amino-1',2',3,5'-tetramethylspiro[2H-pyrano[2,3-c]pyrazole-4,4'-piperidine]-5-carbonitrile has a wide range of scientific research applications. In chemistry, it is used as a reagent in various organic synthesis reactions. In biology, it may be used in studies involving cellular processes and molecular interactions. In medicine, it could be explored for its potential therapeutic effects. Industrially, it may be utilized in the production of specialized materials or as a catalyst in chemical processes .
Mechanism of Action
The mechanism of action of (5'S)-6-amino-1',2',3,5'-tetramethylspiro[2H-pyrano[2,3-c]pyrazole-4,4'-piperidine]-5-carbonitrile involves its interaction with specific molecular targets and pathways. While the exact mechanism may vary depending on the application, it generally involves binding to specific receptors or enzymes, thereby modulating their activity. This modulation can lead to changes in cellular processes and biochemical pathways, resulting in the desired effects .
Comparison with Similar Compounds
Conclusion
This compound is a versatile compound with significant potential in various scientific and industrial applications. Its unique properties and reactivity make it a valuable tool in research and development across multiple fields.
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